Cas no 6079-56-7 (Benzene, [2-(methylsulfonyl)ethyl]-)

• Product Name: Benzene, [2-(methylsulfonyl)ethyl]-
• CAS No: 6079-56-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 4063123
• PubChem ID: 12424890
• Update Time: 2025-04-22

Benzene, [2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [2-(methylsulfonyl)ethyl]-
• (2-(methylsulfonyl)ethyl)benzene
• [2-(methylsulfonyl)ethyl]benzene
• 2-methylsulfonyl-ethylbenzene
• (2-methane-sulphonyl ethyl)-benzene
• MJPZMXRVJLTBOK-UHFFFAOYSA-N
• CHEMBL4545881
• 6079-56-7
• phenethyl methyl sulphone
• 2-methylsulfonyl-ethyl-benzene
• SCHEMBL515212

• Inchi： 1S/C9H12O2S/c1-12(10,11)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： MJPZMXRVJLTBOK-UHFFFAOYSA-N
• SMILES： C1(CCS(C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 184.05580079Da
• Monoisotopic Mass: 184.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives